Cas no 335259-42-2 (3-(3-Chlorophenyl)cyclohexanone)

• Product Name: 3-(3-Chlorophenyl)cyclohexanone
• CAS No: 335259-42-2
• MF: C₁₂H₁₃ClO
• MW: 208.684022665024
• MDL: MFCD16659540
• CID: 1458431
• PubChem ID: 11183404
• Update Time: 2025-05-21

3-(3-Chlorophenyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)cyclohexan-1-one
• MFCD16659540
• CS-0215487
• DTXSID80457957
• EN300-253254
• AS-36310
• 335259-42-2
• Z1233207245
• 3-(3-CHLOROPHENYL)CYCLOHEXANONE
• AKOS013845550
• SCHEMBL3233858
• 3-(3-Chlorophenyl)cyclohexanone

• MDL： MFCD16659540
• Inchi： 1S/C12H13ClO/c13-11-5-1-3-9(7-11)10-4-2-6-12(14)8-10/h1,3,5,7,10H,2,4,6,8H2
• InChI Key： YEHQJQHWCDIFQZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1CC(CCC1)=O

Computed Properties

• Exact Mass: 208.06559
• Monoisotopic Mass: 208.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 322.9±42.0 °C at 760 mmHg
• PSA: 17.07

3-(3-Chlorophenyl)cyclohexanone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 3-(3-Chlorophenyl)cyclohexanone

3-(3-Chlorophenyl)cyclohexanone: A Comprehensive Overview

3-(3-Chlorophenyl)cyclohexanone, identified by the CAS number 335259-42-2, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, characterized by its unique structure featuring a cyclohexanone ring substituted with a chlorophenyl group, exhibits a wide range of applications across various fields. Recent advancements in synthetic methodologies and its utilization in drug discovery have further highlighted its importance in modern chemistry.

The synthesis of 3-(3-Chlorophenyl)cyclohexanone has been optimized through various routes, including the use of transition metal catalysts and microwave-assisted techniques. These methods not only enhance the efficiency of the synthesis process but also contribute to the sustainability of chemical manufacturing. For instance, recent studies have demonstrated the use of palladium-catalyzed cross-coupling reactions to achieve high yields of this compound, minimizing waste and reducing environmental impact.

In terms of applications, 3-(3-Chlorophenyl)cyclohexanone has found significant utility in the pharmaceutical industry. Its ability to act as a precursor in the synthesis of bioactive molecules has made it a valuable intermediate in drug development. For example, researchers have employed this compound in the creation of potential anti-inflammatory agents and anticancer drugs. The chlorophenyl group imparts unique electronic properties, enabling the compound to interact with biological targets in ways that are advantageous for therapeutic applications.

The material science sector has also benefited from the properties of 3-(3-Chlorophenyl)cyclohexanone. Its role as a building block in polymer synthesis has led to the development of novel materials with enhanced mechanical and thermal stability. Recent studies have explored its use in creating high-performance polymers for applications in electronics and aerospace industries.

From an environmental perspective, understanding the degradation pathways of 3-(3-Chlorophenyl)cyclohexanone is crucial for assessing its ecological impact. Research indicates that under specific conditions, such as UV light exposure or microbial activity, this compound undergoes biodegradation into less harmful byproducts. This knowledge is essential for ensuring responsible handling and disposal practices within industrial settings.

In conclusion, 3-(3-Chlorophenyl)cyclohexanone, with its CAS number 335259-42-2, stands as a pivotal molecule in contemporary chemistry. Its diverse applications, coupled with ongoing advancements in synthesis and application techniques, underscore its significance across multiple disciplines. As research continues to uncover new potentials for this compound, it is poised to play an even more prominent role in shaping future innovations.